(Z)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(3-methoxyphenyl)acrylamide
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Description
(Z)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(3-methoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C17H17N5O3 and its molecular weight is 339.355. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative Activity
Research has demonstrated that derivatives of [1,2,4]triazolo[4,3-b]pyridazin, similar to the compound , have been synthesized and evaluated for their antiproliferative activities. These compounds have shown potential in inhibiting the proliferation of endothelial and tumor cells, which suggests their utility in cancer research and therapy (Ilić et al., 2011).
Enamide Synthesis
A study on the catalyzed amidation of olefinic and aryl C-H bonds highlights a method for the efficient synthesis of enamides from N-methoxy acrylamides, which are structurally related to the compound of interest. This process also facilitates the selective synthesis of pyrimidones, further underlining the compound's significance in synthetic organic chemistry (Liu et al., 2018).
Dye Synthesis
Compounds with a [1,2,4]triazolo[4,3-b]pyridazine core have been used in the synthesis of dyes for polyamide fabrics, indicating their utility in material sciences and textile engineering (Barni et al., 1985).
Insecticidal Agents
A study on the synthesis and biochemical impacts of sulfonamide thiazole derivatives, which include similar triazolo and pyridazine motifs, indicates their potential use as insecticidal agents against pests like the cotton leafworm, Spodoptera littoralis. This research opens avenues for agricultural and environmental applications (Soliman et al., 2020).
Polymer Carrier for Active Compounds
Research into the development of polymeric materials for slow-release drug delivery systems has incorporated heterocyclic derivatives with anticancer effects, including structures akin to (Z)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(3-methoxyphenyl)acrylamide. These studies highlight the compound's relevance in pharmaceutical sciences and drug delivery research (Helaly et al., 2014).
Properties
IUPAC Name |
(Z)-3-(3-methoxyphenyl)-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O3/c1-24-13-5-3-4-12(10-13)6-8-16(23)18-11-15-20-19-14-7-9-17(25-2)21-22(14)15/h3-10H,11H2,1-2H3,(H,18,23)/b8-6- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYOCZKUBXIXJOV-VURMDHGXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C(=NN=C2CNC(=O)C=CC3=CC(=CC=C3)OC)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=NN2C(=NN=C2CNC(=O)/C=C\C3=CC(=CC=C3)OC)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.